N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-2-phenylacetamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C21H18N2O3S/c1-2-25-17-10-6-9-15-12-18(26-20(15)17)16-13-27-21(22-16)23-19(24)11-14-7-4-3-5-8-14/h3-10,12-13H,2,11H2,1H3,(H,22,23,24)
• InChI Key: ZNHFHHCARKXBHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol

Description

“N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-2-phenylacetamide” is a complex organic compound. It contains several functional groups and rings, including a benzofuran ring, a thiazole ring, and an acetamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds often involve reactions such as nucleophilic substitution, condensation, and cyclization. The synthesis of benzofuran derivatives has been a topic of interest due to their biological and pharmaceutical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. Benzofuran is a fused ring system that combines a benzene ring with a furan ring. Thiazole is a heterocyclic compound that contains both sulfur and nitrogen in the ring.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the specific functional groups present. For instance, the acetamide group might undergo hydrolysis, and the benzofuran and thiazole rings might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that might influence its properties include its polarity, solubility, stability, and reactivity.

Scientific Research Applications

Anti-Tumor Activity

Benzofuran compounds, including the one , have shown strong anti-tumor activities. .

Antibacterial Activity

. This makes them potential candidates for the development of new antibacterial drugs.

Anti-Oxidative Activity

. This means they could potentially be used in treatments for diseases caused by oxidative stress.

Anti-Viral Activity

. .

Anticancer Properties

. .

Inactivation of AKT Signaling Pathway

.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. Benzofuran derivatives have been found to have a wide range of biological activities, which suggests that they might interact with various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Benzofuran and thiazole derivatives have been the subject of much research due to their biological activities. Future research might focus on synthesizing new derivatives, investigating their properties, and exploring their potential applications.